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Compound of Interest

Compound Name: Ferric ferricyanide

Cat. No.: B224695

For centuries, the vibrant world of pigments has been colored by two seemingly distinct blues:
Turnbull's Blue and Prussian Blue. Historically synthesized through different chemical
pathways, their relationship has been a long-standing topic of discussion among chemists. This
guide provides a comprehensive comparison, supported by experimental evidence, to elucidate
whether these two iconic pigments are indeed different compounds or merely variations of the
same chemical entity. For researchers, scientists, and professionals in drug development,
understanding the precise nature of these compounds is crucial for applications ranging from
analytical chemistry to medicine.

At a Glance: The Modern Verdict

Modern analytical techniques have definitively shown that Turnbull's Blue and Prussian Blue
are, in fact, the same chemical compound: iron(lll) hexacyanoferrate(ll), with the idealized
chemical formula Fea[Fe(CN)s]s.[1] The historical distinction arose from their different methods
of preparation, which led to variations in particle size, the degree of hydration, and the
presence of impurities. These subtle physical differences account for the slight variations in
color that were historically observed.

Historical Synthesis and the Root of the "Two
Blues" Theory

The perceived difference between Turnbull's Blue and Prussian Blue stemmed from their
distinct synthesis routes.
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Prussian Blue Synthesis: The traditional synthesis of Prussian Blue involves the reaction of an
iron(lll) salt with a ferrocyanide salt.[1]

Turnbull's Blue Synthesis: Conversely, Turnbull's Blue was historically prepared by reacting an
iron(Il) salt with a ferricyanide salt.[2]

The initial assumption was that these different starting materials would yield distinct final
products, as illustrated in the diagram below.

Prussian Blue Synthesis Turnbull's Blue Synthesis

Potassium Ferrocyanide Potassium Ferricyanide

Iron(l1l) salt j Ka[Fe(CN)e] Iron(ll) salt Ks[Fe(CN)e]

Prussian Blue Turnbull's Blue

Fes[Fe(CN)s]3 (Historically Assumed Structure)

Click to download full resolution via product page

Historical synthesis pathways for Prussian Blue and Turnbull's Blue.

However, what was not initially understood is the rapid electron transfer that occurs between
the iron ions and the hexacyanoferrate complex. In the Turnbull's Blue synthesis, an electron is
quickly transferred from the iron(ll) ion to the [Fe(CN)s]3~ complex, resulting in the formation of
an iron(lll) ion and a [Fe(CN)s]*~ complex. This leads to the same final product as in the
Prussian Blue synthesis.

Quantitative and Qualitative Comparison

While chemically identical, the historical preparations can lead to materials with slightly different
physical properties. The following table summarizes these comparisons.
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Property

Prussian Blue
(Traditional
Synthesis)

Turnbull's Blue
(Traditional
Synthesis)

Modern
Understanding

Chemical Formula

Fes[Fe(CN)s]3

Fes[Fe(CN)s]3

Both are identical,
with the formula
Fes[Fe(CN)e]3-xH20.

Color

Deep, intense blue,
sometimes described

as slightly darker.[3]

Intense blue,
sometimes noted to
be slightly lighter than

Prussian Blue.[3]

The color is due to an
intervalence charge
transfer between
Fe(ll) and Fe(lll) ions,
with a strong
absorption around 700
nm.[1][4] Minor color
differences are
attributed to particle

size and impurities.

Synthesis Reactants

Iron(lll) salt +

Ferrocyanide salt

Iron(ll) salt +

Ferricyanide salt

Different starting
materials that lead to
the same final product
due to rapid electron

transfer.[1]

Mossbauer

Spectroscopy

Shows the presence
of high-spin Fe3* and
low-spin Fe2* ions.[5]

[6]

Shows the presence
of high-spin Fe3* and
low-spin Fe2* ions.[5]

[6]

Mdossbauer spectra for
both are identical,
confirming the same
electronic structure
and oxidation states of

the iron centers.[2][5]

[6]17]

Crystal Structure

Face-centered cubic

Face-centered cubic

Both share the same

face-centered cubic

lattice. lattice.
crystal structure.[2]
Experimental Protocols
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The following are representative experimental protocols for the synthesis of Prussian Blue and
Turnbull's Blue, reflecting the historical methods.

Protocol 1: Synthesis of Prussian Blue

Objective: To synthesize Prussian Blue by the reaction of an iron(lll) salt with potassium
ferrocyanide.

Materials:

e Iron(lll) chloride (FeCls)

o Potassium ferrocyanide (Ka[Fe(CN)s])
« Distilled water

» Beakers

e Stirring rod

« Filter paper and funnel

Procedure:

e Prepare a 0.1 M solution of iron(lll) chloride by dissolving the appropriate amount in distilled
water.

e Prepare a 0.1 M solution of potassium ferrocyanide by dissolving the appropriate amount in
distilled water.

o Slowly add the potassium ferrocyanide solution to the iron(lll) chloride solution while stirring
continuously.

o Adeep blue precipitate of Prussian Blue will form immediately.
» Continue stirring for 5-10 minutes to ensure complete reaction.

« Filter the precipitate using filter paper and wash with distilled water to remove any soluble
impurities.
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» Dry the precipitate in a low-temperature oven.

Protocol 2: Synthesis of Turnbull's Blue

Obijective: To synthesize Turnbull's Blue by the reaction of an iron(ll) salt with potassium
ferricyanide.

Materials:

¢ Iron(ll) sulfate (FeSOa)

o Potassium ferricyanide (Ks[Fe(CN)e])
« Distilled water

» Beakers

e Stirring rod

 Filter paper and funnel

Procedure:

e Prepare a 0.1 M solution of iron(ll) sulfate by dissolving the appropriate amount in distilled
water. It is recommended to use freshly prepared solution to minimize oxidation of Fe2* to
Fes3*.

o Prepare a 0.1 M solution of potassium ferricyanide by dissolving the appropriate amount in
distilled water.

o Slowly add the potassium ferricyanide solution to the iron(ll) sulfate solution while stirring
continuously.

o Adeep blue precipitate, historically known as Turnbull's Blue, will form.
e Continue stirring for 5-10 minutes.

« Filter the precipitate using filter paper and wash with distilled water.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

« Dry the precipitate in a low-temperature oven.

The Decisive Evidence: Modern Analytical
Techniques

The definitive conclusion that Turnbull's Blue and Prussian Blue are the same compound
comes from modern analytical techniques that can probe the electronic and structural
properties of materials at the atomic level.

Analytical Characterization

Mossbauer Spectroscopy
Turnbull's Blue Identical Spectra

(from Fe2* + [Fe(CN)s]*-)

Identical Compound

Identical Crystal Structure
o Fes[Fe(CN)s]3

X-ray Diffraction

Identical Vibrational Modes

Prussian Blue
(from Fe3* + [Fe(CN)s]*-)

IR Spectroscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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